Cas no 1256355-30-2 ((5-fluoro-2-formylphenyl)boronic acid)

(5-Fluoro-2-formylphenyl)boronic acid is a versatile boronic acid derivative featuring both a formyl (–CHO) and a fluoro (–F) substituent on the aromatic ring. This bifunctional compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where the boronic acid moiety facilitates carbon-carbon bond formation, while the formyl group offers further synthetic utility for derivatization. The electron-withdrawing fluorine substituent enhances reactivity and stability, making it useful in pharmaceutical and materials science applications. Its high purity and well-defined structure ensure consistent performance in organic synthesis. This reagent is commonly employed in the preparation of complex molecules, including bioactive compounds and functionalized aromatic systems.
(5-fluoro-2-formylphenyl)boronic acid structure
1256355-30-2 structure
Product Name:(5-fluoro-2-formylphenyl)boronic acid
CAS No:1256355-30-2
MF:C7H6BFO3
MW:167.930145740509
MDL:MFCD09953731
CID:828708
PubChem ID:46739727
Update Time:2025-11-06

(5-fluoro-2-formylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2-formylphenylboronic acid
    • (5-Fluoro-2-formylphenyl)boronic acid
    • 5-Fluoro-2-formylphenyl- Boronic acid
    • (5-fluoro-2-formylphenyl)boronic acid
    • MDL： MFCD09953731
    • Inchi： 1S/C7H6BFO3/c9-6-2-1-5(4-10)7(3-6)8(11)12/h1-4,11-12H
    • InChI Key： FLYQNYPIYYNUCW-UHFFFAOYSA-N
    • SMILES： FC1C=CC(C=O)=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 168.03900
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 137-140°C
  • Solubility: Slightly soluble (8.2 g/l) (25 º C),
  • PSA: 57.53000
  • LogP: -0.68200

(5-fluoro-2-formylphenyl)boronic acid Security Information

(5-fluoro-2-formylphenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(5-fluoro-2-formylphenyl)boronic acid Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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